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Compound of Interest

Compound Name: Ethyl 2-methylacetoacetate

Cat. No.: B133056

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-methylacetoacetate (CAS No. 609-14-3), also known as ethyl 2-methyl-3-
oxobutanoate, is a versatile chemical intermediate with significant applications in the
pharmaceutical and agrochemical industries.[1] Its utility as a building block in the synthesis of
complex organic molecules necessitates a thorough understanding of its physical
characteristics. This guide provides a comprehensive overview of the key physical properties of
ethyl 2-methylacetoacetate, complete with quantitative data, experimental methodologies,
and a visual representation of a standard experimental workflow.

Core Physical and Chemical Properties

Ethyl 2-methylacetoacetate is a colorless to light yellow or light red liquid.[1][2][3] It
possesses a characteristic fruity or ester-like odor.[4][5]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of ethyl 2-
methylacetoacetate, compiled from various sources.
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Property Value Units Conditions References
Molecular

C7H1203 - - [1][4]
Formula
Molecular Weight  144.17 g/mol - [1][41[6]
Boiling Point 187 °C at 760 mmHg [4107]
185 °C - [3][8]
115 °C at 14 mmHg
Melting Point -45 °C - [41051[7]
Density 1.019 g/mL at 25 °C [5109]
1.010-1.109 g/mL - [1]
Refractive Index

1.418 - at 20 °C [51[9]
(n_D)
1.417 - 1.419 - at 20 °C [4]
1.4155 - 1.4215 - at 20 °C [2]
Flash Point 62 - 63 °C closed cup 41071
Solubility

Slightly
Water miscible/low - [51[7118]

solubility

Good solubility in

) alcohol, ether,

Organic Solvents - [1][5]1[8]

benzene, and

xylene

at 25 °C
Vapor Pressure 0.7x£0.0 mmHg ] [4]
(Predicted)

logP 0.7-0.9 - - [617]
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Experimental Protocols for Determination of
Physical Properties

While specific experimental reports for ethyl 2-methylacetoacetate are not readily available in
the public domain, the following are detailed, generalized methodologies for determining the
key physical properties listed above. These protocols are standard in organic chemistry
laboratories.

Determination of Boiling Point (Distillation/Reflux
Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.
Apparatus:

Round-bottom flask

Heating mantle or sand bath

Condenser (Liebig or Allihn)

Thermometer

Boiling chips or magnetic stir bar

Clamps and stand
Procedure:

e Place approximately 5-10 mL of ethyl 2-methylacetoacetate into a round-bottom flask,
along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

o Assemble a simple distillation or reflux apparatus. For boiling point determination, a simple
distillation setup is common.[10]
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Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation head. This ensures the thermometer measures the temperature of the vapor
that is in equilibrium with the boiling liquid.

Begin heating the flask gently.[10]

Record the temperature when the liquid begins to boil and a steady stream of distillate is
collected. This stable temperature is the boiling point.[10]

Record the atmospheric pressure, as boiling point is pressure-dependent.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer (a small glass flask of a specific, accurately known volume)

Analytical balance

Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly and determine its mass (ma).

Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g., 25
°C) until it reaches thermal equilibrium.

Adjust the volume of the water to the pycnometer's calibration mark, dry the outside, and
weigh it (mz2).

Empty and dry the pycnometer, then fill it with ethyl 2-methylacetoacetate.

Repeat the thermal equilibration and weighing process to get the mass of the pycnometer
filled with the sample (ms).
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e The density (p) is calculated using the formula: p_sample = [(ms - m1) / (M2 - m1)] * p_water
where p_water is the known density of water at the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance.

Apparatus:

Abbe Refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Lint-free tissue and a suitable solvent (e.g., ethanol or isopropanol)

Procedure:

Turn on the refractometer and the circulating water bath, setting it to the desired temperature
(typically 20 °C).

o Clean the prism surfaces of the refractometer with a suitable solvent and a soft tissue.
e Place a few drops of ethyl 2-methylacetoacetate onto the lower prism.[11]

o Close the prisms and allow a few moments for the sample to reach the temperature of the
instrument.

o Look through the eyepiece and adjust the coarse and fine control knobs until the dividing line
between the light and dark fields is sharp and centered in the crosshairs.[11]

« If color fringes are observed, they can be eliminated by adjusting the chromaticity screw.

¢ Read the refractive index value from the instrument's scale.

Visualizing Experimental Workflow
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The following diagram illustrates a generalized workflow for the determination of a physical
property, such as the boiling point.

Workflow for Physical Property Determination

Preparation

Sample Acquisition Instrument Calibration
(Ethyl 2-Methylacetoacetate) (e.g., Thermometer Check)

l

Apparatus Setup
(e.g., Distillation Assembly)

Heating and Equilibration

Data Collection
(e.g., Record Stable Temperature)

Analysis & Reporting

Data Analysis
(e.g., Pressure Correction)

Result Reporting

Click to download full resolution via product page

Caption: A generalized workflow for determining a physical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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